N-(2-(3-(1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

• IUPAC Name: N-[2-(3-imidazol-1-yl-6-oxopyridazin-1-yl)ethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• InChI: InChI=1S/C19H21N5O3S/c25-19-8-7-18(23-11-9-20-14-23)22-24(19)12-10-21-28(26,27)17-6-5-15-3-1-2-4-16(15)13-17/h5-9,11,13-14,21H,1-4,10,12H2
• InChI Key: IHWXFFDBOCWWIC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC(=C2)S(=O)(=O)NCCN3C(=O)C=CC(=N3)N4C=CN=C4
• Molecular Formula: C19H21N5O3S
• Molecular Weight: 399.5 g/mol

Description

N-(2-(3-(1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is a useful research compound. Its molecular formula is C19H21N5O3S and its molecular weight is 399.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research on compounds structurally related to N-(2-(3-(1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide has focused on their synthesis and potential applications in various fields. For example, studies have demonstrated innovative synthetic pathways to create sulfonamide derivatives, including imidazo[1,2-a]pyridines and imidazo[2,1-b]thiazoles, through reactions involving aminopyridines or amino thiazole with specific sulfonamide precursors. These synthetic methods offer efficient routes to produce heterocyclic compounds with potential therapeutic applications (Rozentsveig et al., 2013).

Biological Activities and Applications

Compounds related to the chemical structure have been investigated for their biological activities, including antibacterial and antiproliferative properties. A variety of novel heterocyclic compounds containing a sulfonamido moiety have been synthesized and evaluated for their potential as antibacterial agents. These studies aim to identify new therapeutic agents by exploring the antibacterial activity of these novel compounds (Azab et al., 2013).

Another area of research involves the synthesis of sulfonamide derivatives for use in cardiac electrophysiology. Specific N-substituted imidazolylbenzamides and benzene-sulfonamides have been developed and assessed for their cardiac electrophysiological activity, highlighting their potential as selective class III agents in cardiac applications (Morgan et al., 1990).

Antimicrobial and Antiproliferative Effects

Further studies have focused on the design and synthesis of sulfonamide derivatives with antimicrobial and antiproliferative effects. For instance, novel N-ethyl-N-methylbenzenesulfonamide derivatives have been synthesized and shown to exhibit significant antimicrobial activity, as well as cytotoxic activity against various human cell lines. This research underscores the potential of sulfonamide derivatives in developing new antimicrobial and anticancer therapies (El-Gilil, 2019).